Cas no 1038307-96-8 (5-[(4-carbamoylpiperidin-1-yl)sulfonyl]furan-2-carboxylic acid)

• Product Name: 5-[(4-carbamoylpiperidin-1-yl)sulfonyl]furan-2-carboxylic acid
• CAS No: 1038307-96-8
• MF: C₁₁H₁₄N₂O₆S
• MW: 302.303661823273
• MDL: MFCD11099925
• CID: 5097264
• Update Time: 2026-03-02

5-[(4-carbamoylpiperidin-1-yl)sulfonyl]furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 5-[[4-(aminocarbonyl)-1-piperidinyl]sulfonyl]-
• 5-[(4-carbamoylpiperidin-1-yl)sulfonyl]furan-2-carboxylic acid

• MDL： MFCD11099925
• Inchi： 1S/C11H14N2O6S/c12-10(14)7-3-5-13(6-4-7)20(17,18)9-2-1-8(19-9)11(15)16/h1-2,7H,3-6H2,(H2,12,14)(H,15,16)
• InChI Key： UGKHWEDEMZUOSZ-UHFFFAOYSA-N
• SMILES： O1C(S(N2CCC(C(N)=O)CC2)(=O)=O)=CC=C1C(O)=O

Additional information on 5-[(4-carbamoylpiperidin-1-yl)sulfonyl]furan-2-carboxylic acid

Introduction to 5-[(4-carbamoylpiperidin-1-yl)sulfonyl]furan-2-carboxylic Acid (CAS No. 1038307-96-8)

5-[(4-carbamoylpiperidin-1-yl)sulfonyl]furan-2-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1038307-96-8, belongs to a class of molecules that exhibit promising properties for drug development. Its molecular structure incorporates a furan ring, a carbamoyl group, and a sulfonyl moiety, which collectively contribute to its chemical reactivity and functional versatility.

The significance of this compound lies in its potential applications in the synthesis of novel therapeutic agents. The presence of the furan ring suggests that it may possess properties such as bioavailability and metabolic stability, which are crucial for pharmaceutical candidates. Additionally, the carbamoyl and sulfonyl groups introduce polar functionalities that can enhance binding interactions with biological targets, making it a valuable scaffold for drug design.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The structural features of 5-[(4-carbamoylpiperidin-1-yl)sulfonyl]furan-2-carboxylic acid make it a candidate for further exploration in this context. For instance, the compound's ability to interact with specific enzymes or receptors could be leveraged to develop treatments for conditions such as cancer, inflammation, or neurological disorders.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The furan ring is a common structural motif in many bioactive molecules, and its incorporation into 5-[(4-carbamoylpiperidin-1-yl)sulfonyl]furan-2-carboxylic acid may contribute to its pharmacological properties. Moreover, the presence of the carbamoyl and sulfonyl groups provides opportunities for further derivatization, allowing researchers to fine-tune its biological activity.

The synthesis of 5-[(4-carbamoylpiperidin-1-yl)sulfonyl]furan-2-carboxylic acid involves multi-step organic transformations that require careful optimization to achieve high yields and purity. The process typically begins with the preparation of the furan derivative, followed by functionalization with the carbamoyl and sulfonyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to construct the complex framework of this molecule.

The chemical properties of this compound also make it suitable for use as an intermediate in the synthesis of more complex pharmaceuticals. Its reactivity with other functional groups allows for the creation of derivatives with tailored biological activities. This flexibility is particularly valuable in drug development pipelines where rapid iteration and optimization are essential.

In conclusion, 5-[(4-carbamoylpiperidin-1-yl)sulfonyl]furan-2-carboxylic acid (CAS No. 1038307-96-8) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of a furan, carbamoyl, and sulfonyl moiety, make it an attractive candidate for further investigation. As research in medicinal chemistry continues to evolve, compounds like this one will play a crucial role in the discovery and development of new therapeutic agents.